Cas no 61035-88-9 (2-[4-(heptadecyloxy)phenyl]ethanamine hydrochloride)

2-[4-(heptadecyloxy)phenyl]ethanamine hydrochloride structure
61035-88-9 structure
Product Name:2-[4-(heptadecyloxy)phenyl]ethanamine hydrochloride
CAS No:61035-88-9
MF:C25H46ClNO
MW:412.091846942902
CID:1626576
PubChem ID:3045700
Update Time:2025-04-21

2-[4-(heptadecyloxy)phenyl]ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(heptadecyloxy)phenyl]ethanamine hydrochloride
    • 2-(4-heptadecoxyphenyl)ethanamine,hydrochloride
    • 4-(Heptadecyloxy)benzeneethanamine hydrochloride
    • 61035-88-9
    • DTXSID40209914
    • Benzeneethanamine, 4-(heptadecyloxy)-, hydrochloride
    • Inchi: 1S/C25H45NO.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23-27-25-19-17-24(18-20-25)21-22-26;/h17-20H,2-16,21-23,26H2,1H3;1H
    • InChI Key: NHZKJSHJMQACBA-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC(CCN)=CC=1)CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 411.32708
  • Monoisotopic Mass: 411.3267928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 19
  • Complexity: 286
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25
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